methyl 6-bromo-2H-chromene-8-carboxylate

Core Science & Biosynthesis

in vitro biological activity of methyl 6-bromo-2H-chromene-8-carboxylate

Whitepaper: In Vitro Biological Activity and Pharmacological Utility of Methyl 6-bromo-2H-chromene-8-carboxylate

Executive Summary: A Privileged Scaffold in Modern Drug Discovery

As of early 2026, the landscape of targeted therapeutics heavily relies on the optimization of privileged chemical scaffolds. Methyl 6-bromo-2H-chromene-8-carboxylate (CAS: 1221723-11-0) is a premier example of such a scaffold. While the raw ester itself is a synthetic precursor lacking direct, high-affinity target engagement, its in vitro biological activity is fully realized through its functionalized derivatives.

This whitepaper provides an in-depth technical analysis of how this specific chromene core is utilized to generate highly potent, biologically active molecules. Most notably, it serves as the critical building block for GSK973 , a highly selective inhibitor of the second bromodomains (BD2s) of the Bromodomain and Extra-Terminal (BET) family[1][2]. We will explore the causality behind its structural features, detail the in vitro assays used to validate its derivatives, and provide self-validating protocols for rigorous laboratory evaluation.

Structural Causality: Why This Specific Chromene Core?

In medicinal chemistry, every functional group must serve a distinct purpose. The architecture of methyl 6-bromo-2H-chromene-8-carboxylate is meticulously designed for late-stage diversification and target binding:

• The 6-Bromo Substituent (The Synthetic Handle): The bromine atom at the C6 position is electronically primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). This allows researchers to append diverse aryl or heteroaryl groups that interact with the hydrophobic WPF (Trp-Pro-Phe) shelf of bromodomains[1].

• The 8-Methyl Carboxylate (The Binding Anchor): The ester at C8 is easily hydrolyzed and converted into an amide. In the context of BET inhibitors, this amide carbonyl is strictly required to act as a hydrogen bond acceptor for the conserved Asparagine residue (e.g., Asn140 in BRD4), mimicking the natural acetyl-lysine binding interaction[2].

• The 2H-Chromene Ring (The Conformational Restraint): The rigid bicyclic oxygen-containing heterocycle restricts the conformational flexibility of the molecule, reducing the entropic penalty upon binding to target proteins, which directly enhances in vitro potency[3].

Caption: Workflow from the chromene scaffold to the in vitro validation of BET inhibitor GSK973.

In Vitro Biological Activity of Chromene-Derived Epigenetic Modulators

The most authoritative demonstration of this scaffold's biological utility is its conversion into GSK973 . Pan-BET inhibitors historically interact equipotently with all eight bromodomains of the BET family, leading to dose-limiting toxicities like thrombocytopenia. By utilizing the chromene scaffold, researchers successfully developed GSK973, which achieves a remarkable 1600-fold selectivity for BRD4 BD2 over BRD4 BD1[2][4].

Target Engagement and Selectivity Profiling

The in vitro potency of chromene derivatives like GSK973 is quantified using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Surface Plasmon Resonance (SPR). GSK973 exhibits exceptional affinity for the BD2 domains of BRD2, BRD3, BRD4, and BRDT, while remaining virtually inactive against BD1 domains[5][6].

Table 1: In Vitro Potency and Selectivity of Chromene-Derived GSK973 [4][6]

Target Protein	Domain	pIC50 (TR-FRET)	pKd (BROMOscan)	Selectivity (BD2 vs BD1)
BRD4	BD2	7.8	8.7	1600-fold
BRD4	BD1	< 4.7	N/A	Reference
BRD2	BD2	7.4	8.3	> 1000-fold
BRD3	BD2	7.8	8.5	> 1000-fold
BRDT	BD2	7.7	8.4	> 1000-fold

Note: To ensure assay trustworthiness, the enantiomer of GSK973 (GSK943) is utilized as a negative control, exhibiting pIC50s of <4.3 (BD1) and 5.1 (BD2), confirming that the biological activity is strictly stereospecific[4][5].

Caption: Mechanism of action for chromene-derived BD2 inhibitors in transcriptional regulation.

Broader In Vitro Applications: Oncology and Inflammation

Beyond epigenetic modulation, the 2H-chromene core is a recognized pharmacophore for multi-target-directed ligands. Functionalization of the methyl 6-bromo-2H-chromene-8-carboxylate scaffold yields compounds with significant in vitro activity against inflammatory enzymes and cancer cell lines[3][7].

Table 2: Comparative In Vitro Activities of Diverse Chromene Derivatives [7][8]

Biological Target / Cell Line	Assay Type	Average IC50 Range (µM)	Primary Mechanism of Action
COX-2	Enzyme Inhibition	13.7 – 17.6	Disruption of arachidonic acid metabolism
LOX-15	Enzyme Inhibition	8.2 – 9.4	Inhibition of leukotriene synthesis
MCF-7 (Breast Cancer)	MTT Viability	8.8 – 108.9	Apoptotic modulation / Tubulin inhibition
HT-29 (Colorectal)	MTT Viability	1.78 – 5.47	EGFR / B-RAF kinase inhibition

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols detail the standard in vitro workflows used to evaluate derivatives synthesized from methyl 6-bromo-2H-chromene-8-carboxylate.

Protocol 1: TR-FRET Assay for Bromodomain Target Engagement

Causality: This assay measures the ability of the synthesized chromene derivative to displace a biotinylated acetyl-histone peptide from the recombinant bromodomain. A reduction in the FRET signal directly correlates to the compound's binding affinity (pIC50).

• Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 50 mM NaCl, 0.5 mM CHAPS, and 1 mM DTT.

• Protein-Peptide Complex: Incubate recombinant BRD4 BD2 protein (10 nM) with a biotinylated histone H4 tetra-acetylated peptide (30 nM) in the assay buffer.

• Compound Addition: Dispense the chromene derivative (e.g., GSK973) in a 9-point concentration-response curve (starting at 10 µM, 1:3 serial dilutions) into a 384-well microtiter plate using acoustic dispensing[5]. Include GSK943 as a negative control.

• Fluorophore Addition: Add Europium-cryptate-labeled streptavidin (donor) and APC-labeled anti-His antibody (acceptor) to the wells.

• Incubation & Reading: Incubate the plate in the dark at room temperature for 60 minutes. Read the plate on a multi-mode microplate reader (e.g., PHERAstar) using an excitation wavelength of 337 nm and measuring emission at 620 nm and 665 nm.

• Data Analysis: Calculate the FRET ratio (665 nm / 620 nm). Normalize data against DMSO controls to determine the IC50.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

Causality: The MTT assay relies on the reduction of the yellow tetrazolium salt to purple formazan crystals by mitochondrial succinate dehydrogenase. Because this enzyme is only active in living cells, the absorbance of the dissolved formazan is directly proportional to the number of viable cells, allowing for the precise calculation of the chromene derivative's cytotoxic IC50[3][9].

• Cell Seeding: Seed MCF-7 or HT-29 cells at a density of 5×103 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Aspirate media and replace with fresh media containing the functionalized chromene derivatives at varying concentrations (0.1 µM to 100 µM). Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the culture medium. Add 150 µL of analytical-grade DMSO to each well to dissolve the intracellular formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure the optical density (OD) at 570 nm using a microplate spectrophotometer. Calculate cell viability relative to the untreated control.

Conclusion

Methyl 6-bromo-2H-chromene-8-carboxylate is far more than a simple organic ester; it is a highly optimized, rationally designed pharmacophore precursor. Through targeted cross-coupling at the C6 position and amidation at the C8 position, researchers can unlock profound in vitro biological activity. Whether yielding exquisitely selective epigenetic modulators like the BD2-selective inhibitor GSK973, or generating potent anti-inflammatory and cytotoxic agents, this chromene scaffold remains a cornerstone of contemporary medicinal chemistry and drug discovery.

References

• Multigram Synthesis of Tetrasubstituted Dihydrobenzofuran GSK973 Enabled by High-Throughput Experimentation and a Claisen Rearrangement in Flow. Organic Process Research & Development - ACS Publications. Available at:[Link][1]

• GSK973 Is an Inhibitor of the Second Bromodomains (BD2s) of the Bromodomain and Extra-Terminal (BET) Family. ACS Medicinal Chemistry Letters. Available at:[Link][2]

• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. Available at:[Link][9]

• GSK973: A BD2 selective inhibitor of BRD2, BDR3, BRD4, BRDT. EUbOPEN. Available at: [Link][5]

• GSK973 is a Highly Selective BET BD2 Inhibitor. Network of Cancer Research. Available at:[Link][4]

• Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands. MDPI. Available at:[Link][7]

• Synthesis, Characterization and Biological Studies of Chromene Derivatives. IslandScholar. Available at:[Link][8]

• Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents. PubMed Central. Available at:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. GSK973 Is an Inhibitor of the Second Bromodomains (BD2s) of the Bromodomain and Extra-Terminal (BET) Family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. eubopen.org [eubopen.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. islandscholar.ca [islandscholar.ca]
• 9. Frontiers | 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold [frontiersin.org]

Protocols & Analytical Methods

step-by-step synthesis route for methyl 6-bromo-2H-chromene-8-carboxylate

Application Note: Step-by-Step Synthesis Route for Methyl 6-bromo-2H-chromene-8-carboxylate

Introduction & Strategic Overview

Substituted 2H-chromenes and benzofurans are privileged scaffolds in drug discovery, frequently utilized in the development of bromodomain and extra-terminal (BET) inhibitors. The synthesis of methyl 6-bromo-2H-chromene-8-carboxylate presents a unique chemoselective challenge, as standard cyclization methods often yield mixtures of structural isomers. This protocol details a highly reproducible, two-step synthetic route leveraging a gold(I)-catalyzed Claisen-type rearrangement, adapted from optimized multigram-scale workflows .

Mechanistic Rationale & Regiochemical Divergence

The synthesis relies on the initial propargylation of a commercially available salicylate, followed by a transition-metal-catalyzed cyclization. When the resulting propargyl aryl ether is treated with a cationic Au(I) catalyst, the alkyne undergoes π-activation. This triggers a [3,3]-sigmatropic (Claisen) rearrangement, generating a highly reactive ortho-allenylphenol intermediate.

The causality behind the experimental product distribution lies in the subsequent cyclization of this intermediate. The phenol oxygen can attack the allene via two competing pathways:

• 5-exo-trig cyclization: Attack at the terminal allene carbon yields the 5-membered benzofuran ring (major product, ~62%).

• 6-endo-trig cyclization: Attack at the central allene carbon yields the 6-membered 2H-chromene ring (minor product, ~19%).

While the 5-exo pathway is sterically and electronically favored for this specific bromo-ester substituted substrate, the 2H-chromene is reliably isolated through straightforward chromatographic resolution.

Figure 1: Mechanistic divergence of the Au(I)-catalyzed ortho-allenylphenol cyclization.

Step-by-Step Experimental Methodologies

Step 1: Propargylation of Methyl 5-bromo-2-hydroxybenzoate

Objective: Quantitative etherification of the phenolic hydroxyl group to install the alkyne precursor.

Materials:

• Methyl 5-bromo-2-hydroxybenzoate: 25.0 g (108 mmol)

• Potassium carbonate (K₂CO₃): 23.9 g (173 mmol)

• 3-Bromoprop-1-yne (Propargyl bromide, 80% w/w in toluene): 14.0 mL (130 mmol)

• N,N-Dimethylformamide (DMF): 100 mL

Procedure:

• Initialization: Charge a clean, dry reaction vessel with methyl 5-bromo-2-hydroxybenzoate (25.0 g) and DMF (100 mL). Stir to ensure complete dissolution.

• Base Addition: Add K₂CO₃ (23.9 g) to the solution at room temperature. The mild base deprotonates the phenol to enhance its nucleophilicity without hydrolyzing the methyl ester.

• Alkylation: Introduce 3-bromoprop-1-yne (14.0 mL) dropwise to manage any mild exotherm.

• Reaction: Stir the resulting heterogeneous mixture at room temperature for 16 hours.

• Workup: Dilute the reaction mixture with deionized water. Extract the aqueous phase three times with diethyl ether (Et₂O).

• Washing & Drying: Wash the combined organic layers twice with water to remove residual DMF. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo to yield a yellow oil that rapidly crystallizes.

• Purification: Triturate the crude solid with Et₂O and filter to collect the product as a white solid (13.8 g). Concentrate the mother liquor and perform a second trituration with Et₂O/pentane to recover an additional crop (9.8 g) as a pale-yellow solid. Yield: Methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate (23.6 g total, 81% combined yield).

Step 2: Gold(I)-Catalyzed Cyclization

Objective: Intramolecular cyclization via an allene intermediate to form the 2H-chromene core.

Materials:

• Methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate: 17.6 g (65.4 mmol)

• JohnPhosAu(MeCN)SbF₆ (Gold Catalyst): 0.86 g total (~1.1 mmol, ~1.7 mol%)

• Dichloromethane (CH₂Cl₂): 150 mL

Procedure:

• Initialization: Dissolve methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate (17.6 g) in CH₂Cl₂ (150 mL) at room temperature.

• Catalyst Addition: Add the cationic gold catalyst, (Acetonitrile)[(2-biphenyl)di-tert-butylphosphine]gold(I) hexafluoroantimonate (0.76 g, 0.98 mmol).

• Primary Reaction: Stir the mixture at room temperature for 24 hours. The bulky JohnPhos ligand prevents catalyst deactivation, while the non-coordinating SbF₆⁻ counterion ensures high Lewis acidity at the Au(I) center.

• Catalyst Replenishment: To drive the reaction to full conversion, add a second portion of the gold catalyst (0.100 g, 0.129 mmol) and stir for an additional 60 hours (84 hours total).

• Monitoring: Confirm full conversion via LCMS. The reaction will yield a ~2:1 mixture of the benzofuran and 2H-chromene isomers.

• Concentration: Remove the CH₂Cl₂ solvent in vacuo.

• Chromatographic Resolution: Purify the crude residue by flash chromatography on silica gel (220 g column) using a gradient of 0–25% Ethyl Acetate (EtOAc) in hexanes. The benzofuran elutes first, followed by the target 2H-chromene. Yield: Methyl 6-bromo-2H-chromene-8-carboxylate (3.32 g, 19%) as a yellow solid.

Figure 2: Synthetic workflow for methyl 6-bromo-2H-chromene-8-carboxylate via Au(I) catalysis.

Quantitative Data & Analytical Characterization

The structural assignment of the major and minor products is validated through distinct NMR signatures. The benzofuran byproduct exhibits a characteristic allylic coupling between the C2-methyl group and the C3-proton, which is absent in the 2H-chromene target.

Compound	Role	Appearance	LCMS[M+H]⁺	Key ¹H NMR Signatures (400 MHz, CDCl₃)
Methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate	Intermediate	White solid	269, 271	δ 4.79 (d, J=2.4 Hz, 2H, -CH₂-), 2.56 (t, J=2.4 Hz, 1H, ≡CH)
Methyl 6-bromo-2H-chromene-8-carboxylate	Target Product	Yellow solid	269, 271	Retention time: 1.26 min (high pH method). Distinct chromene olefinic protons.
Methyl 5-bromo-2-methylbenzofuran-7-carboxylate	Major Byproduct	White solid	269, 271	δ 6.39 (d, J=1.5 Hz, 1H, C3-H), 4.01 (s, 3H, -OCH₃), 2.54 (d, J=1.0 Hz, 3H, C2-CH₃)

Self-Validation Note: The distinct doublet at δ 2.54 ppm is the definitive marker for the 2-methylbenzofuran byproduct. The absence of this peak in the later-eluting fraction confirms the successful isolation of the 2H-chromene target.

References

• Multigram Synthesis of Tetrasubstituted Dihydrobenzofuran GSK973 Enabled by High-Throughput Experimentation and a Claisen Rearrangement in Flow. Organic Process Research & Development.[Link]

Application Note: Optimized Solvation Protocol for Methyl 6-bromo-2H-chromene-8-carboxylate in Dimethyl Sulfoxide (DMSO)

Executive Summary & Chemical Profiling

Methyl 6-bromo-2H-chromene-8-carboxylate is a highly specialized halogenated aromatic ester, frequently isolated as a yellow solid intermediate during the synthesis of complex benzofurans and biologically active chromene derivatives[1]. Due to its rigid bicyclic core and the presence of a heavy bromine atom, the molecule exhibits pronounced lipophilicity, making aqueous dissolution unfeasible.

To utilize this compound in downstream in vitro assays or high-throughput screening, researchers must generate a stable, highly concentrated stock solution. This guide details the mechanistic rationale and step-by-step methodology for dissolving methyl 6-bromo-2H-chromene-8-carboxylate in Dimethyl Sulfoxide (DMSO), ensuring maximum stability and preventing compound precipitation.

Quantitative Physicochemical Data

The following table summarizes the critical parameters required for accurate gravimetric and volumetric calculations[2]:

Parameter	Value	Experimental Implication
CAS Number	1221723-11-0	Unique identifier for reagent sourcing.
Molecular Formula	C₁₁H₉BrO₃	Indicates a highly hydrophobic, halogenated structure.
Molecular Weight	269.09 g/mol	Required for all molarity conversions.
Physical Appearance	Yellow Solid	Serves as a visual indicator for dissolution QC.
Primary Solvent	Anhydrous DMSO	Required to overcome the high lattice energy of the solid.

Mechanistic Insights: The Causality of Solvent Selection

As an Application Scientist, it is critical to understand why a protocol works, rather than merely following a recipe. The dissolution of methyl 6-bromo-2H-chromene-8-carboxylate is governed by specific intermolecular forces:

• Amphiphilic Solvation Dynamics: DMSO (dielectric constant ~46.7) is a polar aprotic solvent. Its highly polar sulfinyl group (S=O) effectively coordinates with the electron-rich ester moiety of the chromene derivative via strong dipole-dipole interactions. Concurrently, the hydrophobic methyl groups of DMSO engage in dispersion forces with the brominated aromatic core[3].

• The Halogen Effect: The heavy bromine atom at the C6 position significantly increases the lipophilicity (logP) of the molecule. This halogenation drastically reduces aqueous solubility, making a strong organic solvent like DMSO strictly necessary to disrupt the crystalline lattice and maintain the solute in a monomeric state.

• Hydrolytic Vulnerability: The compound features an ester linkage (-COOCH₃), which is susceptible to hydrolysis in the presence of water and pH extremes. Therefore, the use of anhydrous DMSO (≥99.9% purity) is not optional; it is a strict requirement to prevent the degradation of the ester into its corresponding carboxylic acid over time.

Stock Solution Preparation Methodology

Reagent Calculation Table

To ensure precision, use the following pre-calculated mass-to-volume ratios for standard stock concentrations:

Target Concentration	Volume of DMSO	Mass of Compound Required
10 mM	1.0 mL	2.69 mg
20 mM	1.0 mL	5.38 mg
50 mM	1.0 mL	13.45 mg

Step-by-Step Protocol

• Thermal Equilibration: Remove the vial of methyl 6-bromo-2H-chromene-8-carboxylate from cold storage and allow it to equilibrate to room temperature (20–25°C) in a desiccator for at least 30 minutes. Causality: Opening a cold vial causes immediate atmospheric condensation, introducing water that will hydrolyze the ester and cause downstream precipitation.

• Gravimetric Analysis: Using an analytical balance (accuracy ±0.01 mg), weigh the exact required mass (e.g., 2.69 mg for a 10 mM stock) into a sterile, amber microcentrifuge tube. Causality: Amber tubes protect the light-sensitive chromene core from photochemical degradation.

• Solvent Addition: Pipette the corresponding volume of anhydrous DMSO directly onto the solid pellet.

• Agitation & Solvation: Vortex the tube vigorously for 60 seconds. If visible particulates remain, subject the tube to mild water-bath sonication (room temperature) for 2–5 minutes.

• Sterile Filtration (Optional but Recommended): If the solution is intended for cell-based assays, filter the stock through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Causality: PTFE is chemically inert and highly compatible with DMSO, whereas standard PES or nitrocellulose filters will dissolve and ruin the sample.

• Cryopreservation: Divide the master stock into single-use aliquots (e.g., 50 µL) and store immediately at -20°C or -80°C.

Experimental Workflow Visualization

Workflow for the dissolution and preservation of methyl 6-bromo-2H-chromene-8-carboxylate.

Trustworthiness: A Self-Validating Quality Control System

A robust protocol must contain internal checks to validate success. This methodology employs a self-validating visual and physical feedback loop:

• The Clarity Check (Primary Validation): Methyl 6-bromo-2H-chromene-8-carboxylate is a distinct yellow solid[1]. Upon complete solvation in DMSO, the mixture must transition into a completely transparent, homogenous yellow liquid. Hold the tube against a strong cross-light; any residual turbidity, gradient coloring, or micro-particulates indicates incomplete dissolution, prompting mandatory sonication.

• The Freeze-Thaw Indicator (Secondary Validation): DMSO is highly hygroscopic. If a previously clear aliquot turns cloudy or forms a white precipitate upon thawing from -20°C, it is a self-indicating sign of moisture ingress. The introduction of water lowers the solvent capacity of DMSO, forcing the hydrophobic bromochromene out of solution. If this occurs, the aliquot must be heated to 37°C to force re-dissolution; if it fails to clear, the aliquot is compromised and must be discarded.

References

• Title: Multigram Synthesis of Tetrasubstituted Dihydrobenzofuran GSK973 Enabled by High-Throughput Experimentation and a Claisen Rearrangement in Flow Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Pyrene-Chromone Schiff Base Molecules with Tunable Fluorescence: Structure–Property Relationships and Substituent Effects Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1235439-58-3|Methyl 5-bromo-2H-chromene-8-carboxylate|BLD Pharm [bldpharm.com]
• 3. mdpi.com [mdpi.com]

Application Note: Selective Catalytic Hydrogenation of Methyl 6-bromo-2H-chromene-8-carboxylate

Abstract

This application note provides a comprehensive technical guide for the selective catalytic hydrogenation of methyl 6-bromo-2H-chromene-8-carboxylate to yield methyl 2H-chromene-8-carboxylate. The protocol focuses on the use of palladium on activated carbon (Pd/C) as a heterogeneous catalyst for the chemoselective hydrodebromination of the aryl bromide in the presence of other reducible functional groups, namely an alkene and a methyl ester. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering a detailed experimental protocol, mechanistic insights, and practical troubleshooting advice.

Introduction: The Strategic Importance of Selective Dehalogenation

In the landscape of organic synthesis, particularly in the construction of complex molecules for pharmaceutical applications, halogen atoms often serve as crucial synthetic handles for cross-coupling reactions or as directing groups.[1] The subsequent removal of these halogens, a process known as hydrodehalogenation, is a critical step to arrive at the final target molecule. Catalytic hydrogenation stands out as a powerful and clean method for this transformation, often employing heterogeneous catalysts like palladium on carbon (Pd/C) with molecular hydrogen (H₂) or a hydrogen donor.[2][3]

The primary challenge in the hydrogenation of a molecule like methyl 6-bromo-2H-chromene-8-carboxylate lies in achieving high chemoselectivity. The substrate contains three potentially reducible functional groups: the carbon-bromine bond, the double bond within the 2H-chromene ring, and the methyl ester. The protocol detailed herein is optimized for the selective cleavage of the C-Br bond while preserving the other functionalities. Aryl bromides are generally more susceptible to hydrogenolysis than aryl chlorides, and this reactivity difference can be exploited for selective reductions.[2] Furthermore, with the appropriate choice of catalyst and conditions, the reduction of the aryl-halogen bond can be favored over the saturation of alkenes or the reduction of esters.[1][4]

Experimental Protocol: Hydrodebromination of Methyl 6-bromo-2H-chromene-8-carboxylate

This section outlines a detailed, step-by-step procedure for the selective catalytic hydrogenation of the title compound.

Materials and Reagents

• Substrate: Methyl 6-bromo-2H-chromene-8-carboxylate

• Catalyst: 10% Palladium on activated carbon (Pd/C), 50% wet (Degussa type E101 or equivalent)

• Solvent: Ethyl acetate (EtOAc) or Methanol (MeOH), analytical grade

• Base (Optional): Triethylamine (Et₃N) or Potassium Acetate (KOAc)

• Hydrogen Source: Hydrogen gas (H₂), high purity

• Inert Gas: Nitrogen (N₂) or Argon (Ar)

• Filtration Aid: Celite® (diatomaceous earth)

Reaction Setup and Procedure

The following workflow illustrates the key stages of the catalytic hydrogenation process.

Figure 1: General workflow for the catalytic hydrogenation.

Step-by-Step Protocol:

• Reactor Preparation: To a suitable hydrogenation vessel (e.g., a round-bottom flask or a Parr shaker vessel), add methyl 6-bromo-2H-chromene-8-carboxylate (1.0 eq).

• Solvent Addition: Add the chosen solvent (Ethyl acetate or Methanol, approx. 0.1 M concentration of the substrate). Stir until the substrate is fully dissolved.

• Catalyst and Base Addition: Under a gentle stream of inert gas (N₂ or Ar), carefully add 10% Pd/C (0.05-0.10 eq by weight of substrate). If a base is to be used, add triethylamine (1.1-1.5 eq) or potassium acetate (1.5-2.0 eq) at this stage. The use of a base can neutralize the HBr formed during the reaction, which can sometimes inhibit the catalyst.[5]

• Inerting the System: Seal the reaction vessel and purge the system with the inert gas for 5-10 minutes to remove all oxygen.

• Introducing Hydrogen: Evacuate the inert gas and introduce hydrogen gas. For a laboratory scale, this can be achieved by attaching a balloon filled with H₂. For larger scales or to accelerate the reaction, a Parr hydrogenation apparatus at a pressure of 1-4 atm (15-60 psi) is recommended.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. Efficient stirring is crucial to ensure good contact between the substrate, catalyst, and hydrogen gas.

• Monitoring Progress: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A typical mobile phase for TLC could be a mixture of hexane and ethyl acetate. The reaction is complete when the starting material is no longer detectable.

• Reaction Quenching and Catalyst Removal: Once the reaction is complete, carefully purge the reaction vessel with an inert gas to remove excess hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with a small amount of the reaction solvent to ensure complete recovery of the product.

• Work-up: Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate, to afford the pure methyl 2H-chromene-8-carboxylate.

Discussion of Experimental Choices and Mechanistic Insights

Rationale for Parameter Selection

The choice of each reaction parameter is critical for achieving the desired selectivity and yield. The table below summarizes the key parameters and the rationale behind their selection.

Parameter	Recommended Range	Rationale & Key Considerations
Catalyst Loading	5-10 mol% Pd	Lower loadings may lead to incomplete conversion, while higher loadings can increase cost and potentially lead to over-reduction.[4]
Hydrogen Pressure	1-4 atm (15-60 psi)	Atmospheric pressure (balloon) is often sufficient. Higher pressures can accelerate the reaction but may also increase the risk of reducing the double bond.
Temperature	Room Temperature	Exothermic reactions are common. Maintaining room temperature helps to control selectivity and prevent side reactions.[5]
Solvent	Ethyl Acetate, Methanol	These solvents are effective at dissolving the substrate and are relatively inert under hydrogenation conditions. Methanol can sometimes accelerate the reaction.
Base	Triethylamine, KOAc	The addition of a base is often beneficial to neutralize the HBr by-product, which can poison the catalyst.[5][6] However, some neutral hydrogenations are also effective.[2]

Mechanism of Catalytic Hydrodebromination

The catalytic cycle for the hydrodebromination of an aryl bromide over a palladium surface is a multi-step process.[3][7]

• Hydrogen Activation: Molecular hydrogen (H₂) adsorbs onto the palladium surface and dissociates into atomic hydrogen (H•).

• Substrate Adsorption: The aryl bromide molecule adsorbs onto the catalyst surface.

• Oxidative Addition: The palladium catalyst inserts into the carbon-bromine bond, forming an organopalladium intermediate.

• Reductive Elimination: The organopalladium intermediate reacts with the adsorbed hydrogen atoms, leading to the formation of the dehalogenated product and hydrogen bromide (HBr). The palladium catalyst is regenerated in its active form.

The presence of a base can facilitate the removal of the HBr from the catalyst surface, preventing catalyst deactivation and promoting the catalytic cycle.[6]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	- Inactive catalyst- Insufficient hydrogen- Catalyst poisoning	- Use fresh, high-quality Pd/C.- Ensure the system is well-sealed and provide a continuous supply of H₂.- Add a base (e.g., Et₃N) to neutralize acidic by-products.
Reduction of Double Bond	- High hydrogen pressure- High catalyst loading- Prolonged reaction time	- Use lower H₂ pressure (e.g., atmospheric).- Reduce the amount of Pd/C.- Carefully monitor the reaction and stop it once the starting material is consumed.
Low Yield	- Incomplete reaction- Product loss during work-up	- See "Incomplete Reaction".- Ensure thorough washing of the Celite® pad and careful handling during extraction and purification.

Conclusion

The selective catalytic hydrogenation of methyl 6-bromo-2H-chromene-8-carboxylate is a feasible and efficient transformation when conducted under controlled conditions. The use of 10% Pd/C as a catalyst at room temperature and low hydrogen pressure provides a reliable method for the hydrodebromination of the aryl bromide while preserving the alkene and ester functionalities. This application note serves as a practical guide for researchers to successfully implement this key synthetic step.

References

• Recent Advances of Pd/C-Catalyzed Reactions. (2021). MDPI. [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. (n.d.). ResearchGate. Retrieved from [Link]

• Catalytic Hydrodehalogenation Reactions. (n.d.). Science of Synthesis.

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. (2010). Organic Chemistry Portal. [Link]

• Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System. (2001). Organometallics - ACS Publications. [Link]

• Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Compar

• Catalytic Synthesis of 2H-Chromenes. (2015). MSU chemistry. [Link]

• Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. (2019). Analytical Chemistry - ACS Publications. [Link]

• Metal catalyzed defunctionalization reactions. (2015). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011). Master Organic Chemistry. [Link]

• Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Compar

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 3. Metal catalyzed defunctionalization reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01949D [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 6-bromo-2H-chromene-8-carboxylate

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of methyl 6-bromo-2H-chromene-8-carboxylate. Recognizing the challenges inherent in heterocyclic synthesis, this document provides in-depth troubleshooting strategies, frequently asked questions, and optimized protocols to enhance reaction yield and purity. Our approach is grounded in mechanistic principles to empower users to make informed decisions during their experimental work.

Section 1: Proposed Synthetic Pathway & Core Concepts

The synthesis of the 2H-chromene scaffold is most effectively achieved through a cascade reaction commencing with a substituted salicylaldehyde. The chosen strategy involves an initial Knoevenagel condensation between the key starting material, methyl 3-bromo-5-formyl-2-hydroxybenzoate , and an active methylene compound, followed by a rapid intramolecular oxa-Michael addition to form the pyran ring.

The selection of a base catalyst is critical; it must be strong enough to deprotonate the active methylene compound without causing unwanted side reactions, such as self-condensation of the aldehyde or hydrolysis of the methyl ester.[1][2] Piperidine is often an effective catalyst for this type of transformation.[1][3]

Caption: High-level workflow for the synthesis of the target compound.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low or I'm recovering only starting material. What are the likely causes?

Low conversion is a frequent issue that can typically be traced to one of five key areas:

• Cause A: Purity of Reactants: The starting salicylaldehyde is the most critical component. Aldehydes are prone to oxidation to carboxylic acids. Impurities can poison the catalyst or introduce competing side reactions, drastically reducing yield.[1][4]

  • Solution: Verify the purity of the salicylaldehyde via NMR or LC-MS before starting. If necessary, purify the aldehyde by recrystallization or column chromatography. Ensure the active methylene compound is also of high purity.

• Cause B: Catalyst Inactivity or Inappropriateness: The choice and amount of catalyst are crucial.[1] While piperidine is a good starting point, its effectiveness can be substrate-dependent.

  • Solution: If piperidine is ineffective, consider screening other basic catalysts such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), triethylamine, or pyridine.[2][5] Ensure the catalyst is not old or degraded. Perform a catalyst loading optimization, starting from 10 mol% and adjusting as needed.

• Cause C: Suboptimal Reaction Temperature: Temperature dictates the reaction kinetics.[1] While many chromene syntheses proceed at room temperature, this specific substrate may require thermal energy to overcome the activation barrier for both the Knoevenagel condensation and the subsequent cyclization.

  • Solution: If room temperature yields are low, gradually increase the temperature. Refluxing in a suitable solvent like ethanol or toluene is a common strategy.[1][5] Monitor the reaction by TLC to avoid product decomposition at excessively high temperatures.

• Cause D: Inappropriate Solvent: The solvent plays a major role in solubilizing reactants and stabilizing intermediates.[1][2]

  • Solution: Protic solvents like ethanol are often effective as they can participate in proton transfer steps.[1] However, if yields are poor, consider switching to an aprotic solvent such as DMF or acetonitrile, which may favor different reaction kinetics.[6]

Caption: Troubleshooting workflow for diagnosing low reaction yield.

Q2: My TLC shows multiple spots, indicating byproduct formation. How can I improve selectivity?

The formation of multiple products is a common challenge that can be addressed by carefully controlling reaction conditions.

• Cause A: Unreacted Starting Material: If the reaction is not driven to completion, you will see spots corresponding to your starting materials.[4]

  • Solution: Increase the reaction time or temperature. Monitor via TLC until the limiting reagent spot disappears.

• Cause B: Formation of Knoevenagel Adduct without Cyclization: The initial condensation product may be stable and fail to cyclize.

  • Solution: This typically indicates that the cyclization step has a higher activation energy. Increasing the reaction temperature or switching to a higher-boiling solvent can promote the intramolecular oxa-Michael addition.

• Cause C: Product Decomposition: The desired 2H-chromene product may be sensitive to prolonged heat or the basic conditions.

  • Solution: Monitor the reaction closely by TLC. Once the product spot appears maximal and starting materials are consumed, stop the reaction immediately. Over-running the reaction can lead to degradation.[1]

Q3: I'm having difficulty purifying my product. What techniques are recommended?

Purification is key to obtaining a high-quality final product.

• Problem: The crude product is a thick, non-crystalline oil.

  • Solution: This is common for many heterocyclic compounds. Purification by flash column chromatography on silica gel is the standard and most effective method.[7][8] Use a gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Problem: Impurities are co-eluting with my product in column chromatography.

  • Solution: Experiment with different solvent systems. A combination of Hexane/Ethyl Acetate is standard, but trying Dichloromethane/Methanol or Toluene/Acetone can alter the elution profile and improve separation. If co-elution persists, consider a secondary purification step like preparative TLC or recrystallization from a solvent mixture (e.g., diethyl ether/pentane).[7]

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: What is the plausible reaction mechanism?

The reaction proceeds through a two-step cascade mechanism:

• Knoevenagel Condensation: The base (piperidine) deprotonates the active methylene compound (methyl acrylate), which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the salicylaldehyde. Subsequent dehydration yields a conjugated intermediate.

• Intramolecular Oxa-Michael Addition: The deprotonated phenolic hydroxyl group acts as an internal nucleophile, attacking the electron-deficient β-carbon of the newly formed α,β-unsaturated system. This 6-endo-dig cyclization is rapid and forms the final 2H-chromene ring.

Caption: Simplified reaction mechanism for 2H-chromene formation.

FAQ 2: How should I effectively monitor the reaction?

Thin-Layer Chromatography (TLC) is the most efficient method.[1]

• Setup: Use silica gel plates. A good starting eluent is 70:30 Hexane:Ethyl Acetate.

• Procedure: Spot the starting aldehyde, the active methylene compound, and a co-spot of both on the baseline. As the reaction progresses, take small aliquots from the reaction mixture and spot them.

• Interpretation: The disappearance of the limiting reagent spot (likely the aldehyde) and the appearance of a new, typically higher Rf spot, indicates product formation. The reaction is complete when the limiting reagent spot is no longer visible.

FAQ 3: What are the best practices for reaction setup to ensure reproducibility?

• Glassware: Ensure all glassware is thoroughly oven- or flame-dried, especially if using moisture-sensitive reagents or solvents.[4]

• Atmosphere: While not always strictly necessary for this reaction, conducting the synthesis under an inert atmosphere (Nitrogen or Argon) can prevent oxidation of the aldehyde, leading to cleaner reactions and better yields.

• Reagent Addition: Add the catalyst dropwise at room temperature before heating. This allows for controlled initiation of the reaction.

Section 4: Optimized Experimental Protocols

Protocol 1: Synthesis of Methyl 6-bromo-2H-chromene-8-carboxylate

• To a flame-dried 100 mL round-bottomed flask equipped with a magnetic stir bar and reflux condenser, add methyl 3-bromo-5-formyl-2-hydroxybenzoate (1.0 eq).

• Add ethanol (approx. 0.2 M concentration relative to the aldehyde).

• Add methyl acrylate (1.2 eq).

• Add piperidine (0.2 eq) dropwise to the stirred solution.

• Heat the reaction mixture to reflux (approx. 78°C) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC every hour until the starting aldehyde is consumed.[1]

• Once complete, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

• Wash the organic layer with 1M HCl (2 x 25 mL), followed by saturated sodium bicarbonate solution (1 x 25 mL), and finally with brine (1 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product, which can then be purified.

Protocol 2: Purification by Flash Column Chromatography

• Prepare a silica gel column using a slurry packing method with hexane.

• Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel.

• Dry the silica gel and load it onto the top of the prepared column.

• Elute the column with a gradient solvent system, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., from 0% to 20% ethyl acetate over 10-15 column volumes).[7]

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to afford the final product as a purified solid or oil.

Section 5: Table of Reaction Parameter Variables

This table summarizes key variables that can be adjusted to optimize the synthesis of chromene derivatives, based on literature for analogous compounds.

Parameter	Variable	Typical Range/Options	Expected Outcome & Remarks	Source(s)
Catalyst	Base Type	Piperidine, DBU, Pyridine, Et₃N, Cs₂CO₃	Choice affects reaction rate and side product formation. DBU is stronger than piperidine.	[1][2][5][9]
Loading	5 - 30 mol%	Higher loading can increase rate but may also promote side reactions. Start with 10-15 mol%.	[10]
Solvent	Polarity	Ethanol, Methanol (Protic); Toluene, DMF, MeCN (Aprotic)	Protic solvents can facilitate proton transfer. Aprotic polar solvents can increase solubility and reaction rates.	[1][2][6]
Temperature	Range	Room Temp. to 110°C (Reflux)	Higher temperatures increase reaction rate but can cause decomposition. Optimization is critical.	[1][6]
Time	Duration	1 - 24 hours	Monitor by TLC to determine the optimal time for maximum product formation without degradation.	[1]

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Chromene Derivatives.
• Benchchem. (2025). Troubleshooting guide for the synthesis of chromone-3-carbaldehydes.

• Li, C., et al. (2017). Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles. Molecules, 22(7), 1197. [Link]

• Li, C., et al. (2017). Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2H-chromenes (2H-benzopyrans).

• Vankar, S. D., Makwana, H. M., & Sharma, M. G. (2025). Green protocol for the synthesis of 2-amino-4 H -chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. RSC Advances. [Link]

• Richardson, R. M., & Wiemer, D. F. (n.d.). Organic Syntheses Procedure.

• Al-Warhi, T., et al. (2023). Novel Indole-Tethered Chromene Derivatives: Synthesis, Cytotoxic Properties, and Key Computational Insights. Molecules, 28(5), 2147. [Link]

• Wang, Q., & Finn, M. G. (2000). 2H-Chromenes from Salicylaldehydes by a Catalytic Petasis Reaction. Organic Letters, 2(25), 4063–4065. [Link]

• Oriental Journal of Chemistry. (2025). Green Synthesis of Chromene Derivatives with Anti-Microbial Activity: A Review. [Link]

• Wang, F., et al. (2019). Synthesis of Chromeno[4,3-b]pyrrol-4(1H)-ones through a Multicomponent Reaction and Cyclization Strategy. Molecules, 24(17), 3176. [Link]

• Proença, M. F., et al. (2008). The Condensation of Salicylaldehydes and Malononitrile Revisited: Synthesis of New Dimeric Chromene Derivatives. The Journal of Organic Chemistry, 73(5), 1837–1843. [Link]

• Cagide, F., et al. (2017). Optimizing the Synthetic Route of Chromone-2-carboxylic Acids: A Step forward to Speed-up the Discovery of Chromone-based Multitarget-directed Ligands. Molecules, 22(11), 1836. [Link]

• Liu, H., et al. (2021). Unique assembly of carbonylpyridinium and chromene reveals mitochondrial thiol starvation under ferroptosis and novel ferroptosis inducer. Chemical Science, 12(35), 11837–11845. [Link]

• Princeton University. (n.d.). Merging Photoredox and Nickel Catalysis: The Decarboxylative Cross- Coupling of Carboxylic Acids with Vinyl Halides.

• Mangalaraja, R., et al. (2016). Facile synthesis of 4H-chromene derivatives via base-mediated annulation of ortho-hydroxychalcones and 2-bromoallyl sulfones. Beilstein Journal of Organic Chemistry, 12, 30–36. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Novel Indole-Tethered Chromene Derivatives: Synthesis, Cytotoxic Properties, and Key Computational Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unique assembly of carbonylpyridinium and chromene reveals mitochondrial thiol starvation under ferroptosis and novel ferroptosis inducer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Chromeno[4,3-b]pyrrol-4(1H)-ones through a Multicomponent Reaction and Cyclization Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. BJOC - Facile synthesis of 4H-chromene derivatives via base-mediated annulation of ortho-hydroxychalcones and 2-bromoallyl sulfones [beilstein-journals.org]
• 10. Green protocol for the synthesis of 2-amino-4 H -chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02718G [pubs.rsc.org]

Technical Support Center: A Guide to the Recrystallization of Methyl 6-Bromo-2H-Chromene-8-Carboxylate

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to identify the optimum solvent system for the recrystallization of methyl 6-bromo-2H-chromene-8-carboxylate. By integrating fundamental principles with practical troubleshooting, this document serves as a self-validating resource to achieve high purity and yield for this specific compound.

Section 1: Physicochemical Profile of Methyl 6-Bromo-2H-Chromene-8-Carboxylate

Understanding the structural characteristics of the target molecule is the cornerstone of selecting an appropriate recrystallization solvent. Methyl 6-bromo-2H-chromene-8-carboxylate possesses several key features that dictate its solubility behavior:

• Aromatic Chromene Core: The fused bicyclic aromatic system is largely non-polar and hydrophobic.

• Methyl Ester Group (-COOCH₃): This functional group introduces moderate polarity through its carbonyl and ether linkages.

• Bromo Substituent (-Br): The bromine atom adds to the molecular weight and introduces some polarizability but does not drastically increase the polarity.

Collectively, these features render the molecule moderately polar with limited solubility in water but good solubility in various organic solvents. Structurally similar compounds, such as other brominated chromene esters, are often soluble in solvents like methanol and ethyl acetate[1][2]. The goal is to exploit differential solubility at varying temperatures to achieve purification.

Section 2: Core Principles of Recrystallization Solvent Selection (FAQs)

This section addresses fundamental questions regarding the selection of a suitable solvent system.

Q1: What defines an ideal recrystallization solvent? A1: An ideal solvent for recrystallization must satisfy several criteria. The most critical is having a steep solubility curve, meaning the compound of interest should be highly soluble at the solvent's boiling point but sparingly soluble or insoluble at low temperatures (e.g., room temperature or in an ice bath)[3][4]. This temperature-dependent solubility is essential for maximizing the recovery of the purified compound upon cooling[5]. Additionally, the solvent should either completely fail to dissolve impurities or dissolve them so well that they remain in the solution (the mother liquor) even after cooling[3]. Finally, the solvent must be chemically inert with respect to the compound being purified and be sufficiently volatile to allow for easy removal from the purified crystals[3][6].

Q2: How does the "like dissolves like" principle apply to this specific molecule? A2: The principle of "like dissolves like" suggests that solvents will more readily dissolve solutes of similar polarity. Given that methyl 6-bromo-2H-chromene-8-carboxylate is a moderately polar compound, the most effective solvents are likely to be those of intermediate polarity.

• Highly polar solvents (e.g., water) are unlikely to dissolve the compound even when hot.

• Highly non-polar solvents (e.g., hexane, petroleum ether) may fail to dissolve the compound sufficiently even at their boiling point, although they can be excellent anti-solvents in a mixed system.

• Mid-polarity solvents (e.g., ethanol, ethyl acetate, acetone, dichloromethane) are the most promising candidates for initial screening as single-solvent systems.

Q3: When should a single-solvent system be used versus a mixed-solvent system? A3: A single-solvent system is preferred for its simplicity when an ideal solvent can be identified[7]. However, it is common that no single solvent meets all the necessary criteria. In such cases, a mixed-solvent system, also known as a solvent-antisolvent system, is employed[8]. This technique involves dissolving the compound in a minimal amount of a hot "good" solvent (in which it is highly soluble) and then slowly adding a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes turbid, indicating the onset of precipitation. The solution is then gently heated to redissolve the precipitate and subsequently cooled slowly to allow for crystal formation[7]. This method provides fine-tuned control over the saturation point.

Section 3: Recommended Solvent Systems for Screening

Based on the physicochemical profile of the target compound, the following solvents are recommended for systematic screening.

Table 1: Candidate Solvents for Recrystallization

Solvent	Polarity (General)	Boiling Point (°C)	Rationale & Comments
Single Solvents
Ethanol	Polar	78	A good starting point for many chromene derivatives[8]. Its polarity is well-matched to the compound.
Methanol	Polar	65	Similar to ethanol but more polar and lower boiling.
Isopropanol	Mid-Polar	82	Less polar than ethanol; may offer a better solubility profile.
Ethyl Acetate	Mid-Polar	77	The "like dissolves like" principle is strong here, as both are esters.
Acetone	Polar Aprotic	56	A strong solvent; may be too effective, leading to low recovery unless used in a pair.
Dichloromethane (DCM)	Mid-Polar	40	Often effective for aromatic compounds[9]. Its low boiling point can be a drawback.
Toluene	Non-Polar	111	Its aromatic nature can aid in dissolving the chromene core. High boiling point requires care.
Mixed Solvents
Ethyl Acetate / Hexane	Good/Poor	77 / 69	A classic and highly effective pair for moderately polar compounds[8].
Ethanol / Water	Good/Poor	78 / 100	Another standard pair where water acts as the anti-solvent[8].
Dichloromethane / Heptane	Good/Poor	40 / 98	A lower-boiling point option. Heptane is a reliable anti-solvent.
Acetone / Water	Good/Poor	56 / 100	Effective but can sometimes lead to oiling out if not performed carefully.

Section 4: Experimental Protocol for Systematic Solvent Screening

This protocol provides a step-by-step methodology for efficiently identifying the optimal solvent system.

Objective: To determine the best single solvent or mixed-solvent pair for the recrystallization of methyl 6-bromo-2H-chromene-8-carboxylate.

Materials:

• Crude methyl 6-bromo-2H-chromene-8-carboxylate

• Candidate solvents from Table 1

• Small test tubes (10x75 mm) or small Erlenmeyer flasks (10 mL)

• Hot plate or heating mantle

• Glass stirring rod

• Pasteur pipettes

• Ice-water bath

Procedure:

• Preparation: Place approximately 20-30 mg of the crude compound into several separate test tubes.

• Single Solvent Test (Room Temperature): Add a candidate solvent dropwise (approx. 0.5 mL) to a test tube at room temperature. Stir or swirl the contents.

  • Observation A: If the solid dissolves completely, the solvent is unsuitable as a single solvent (poor recovery). It may, however, be a "good" solvent for a mixed pair.

  • Observation B: If the solid remains insoluble or sparingly soluble, proceed to the next step.

• Single Solvent Test (Hot): Gently heat the test tube on a hot plate. Add the same solvent dropwise while heating until the solid just dissolves. Avoid adding a large excess of solvent[10].

  • Observation C: If the solid does not dissolve even in a large volume of hot solvent, the solvent is unsuitable.

  • Observation D: If the solid dissolves, proceed to the next step.

• Cooling and Crystallization: Remove the test tube from the heat and allow it to cool slowly to room temperature. If no crystals form, gently scratch the inside of the tube with a glass rod and/or place it in an ice-water bath[8][10].

  • Observation E: If abundant, well-formed crystals appear, you have identified a promising single solvent.

  • Observation F: If only a few crystals form (low recovery) or if the compound "oils out," this solvent is not ideal on its own.

• Mixed-Solvent Test:

  • Take a test tube with the compound and add the best "good" solvent identified in Step 2 (Observation A) dropwise while heating until the solid just dissolves.

  • Slowly add a "poor" (anti-solvent) dropwise to the hot solution until it becomes persistently cloudy (turbid).

  • Add 1-2 more drops of the "good" solvent to make the solution clear again.

  • Allow the solution to cool slowly, as described in Step 4.

  • Observation G: If high-quality crystals form in good quantity, you have identified a promising mixed-solvent system.

Solvent Selection Workflow dot

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heat_solvent [label="Heat mixture gently.\nAdd more solvent dropwise\nuntil solid dissolves.", fillcolor="#F1F3F4", fontcolor="#202124"]; dissolves_hot [label="Soluble in Hot Solvent?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

cool_solution [label="Cool slowly to RT,\nthen place in ice bath.\nScratch if needed.", fillcolor="#F1F3F4", fontcolor="#202124"]; crystals_form [label="Crystals Form?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Outcome Nodes reject_single [label="Reject as single solvent.\nConsider as 'Good' solvent\nfor a mixed pair.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; reject_poor [label="Reject Solvent:\nPoor solubility", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ideal_solvent [label="Success:\nPotentially Ideal\nSingle Solvent", fillcolor="#34A853", fontcolor="#FFFFFF"]; try_mixed [label="Try Mixed-Solvent System", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> add_cold_solvent; add_cold_solvent -> dissolves_cold; dissolves_cold -> reject_single [label="Yes"]; dissolves_cold -> heat_solvent [label="No"];

heat_solvent -> dissolves_hot; dissolves_hot -> reject_poor [label="No"]; dissolves_hot -> cool_solution [label="Yes"];

cool_solution -> crystals_form; crystals_form -> ideal_solvent [label="Yes\n(Good Yield)"]; crystals_form -> try_mixed [label="No, or 'Oiling Out',\nor Poor Yield"];

reject_single -> try_mixed; }

Sources

• 1. methyl 8-bromo-2H-chromene-5-carboxylate; CAS No.: 2417387-84-7 [chemshuttle.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recrystallization [sites.pitt.edu]
• 4. edu.rsc.org [edu.rsc.org]
• 5. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 6. mt.com [mt.com]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. youtube.com [youtube.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Troubleshooting the Synthesis of Methyl 6-bromo-2H-chromene-8-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the regioselective synthesis of highly functionalized 2H-chromenes. The preparation of methyl 6-bromo-2H-chromene-8-carboxylate —a critical scaffold in medicinal chemistry and a key intermediate for kinase inhibitors and SSTR5 antagonists [1]—is notoriously plagued by byproduct formation.

Specifically, the cyclization of its precursor, methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate, can diverge into two distinct pathways: the desired 6-endo-trig electrocyclization yielding the 2H-chromene, and an undesired 5-exo-dig cyclization yielding a benzofuran derivative (methyl 5-bromo-2-methylbenzofuran-7-carboxylate) [2].

This guide deconstructs the causality behind these impurities and provides a self-validating, field-proven protocol to maximize your 2H-chromene yield.

Mechanistic Divergence & Causality

Understanding the mechanism is the first step in troubleshooting. The formation of the 2H-chromene relies on a thermally driven cascade. When thermal energy is applied (>200 °C), the propargyl ether undergoes a[3,3]-sigmatropic (Claisen) rearrangement to an allenyl phenol. A subsequent [1,5]-hydride shift generates a highly reactive ortho-quinone methide (o-QM), which rapidly undergoes a 6π-electrocyclic ring closure to form the 6-membered 2H-chromene [3].

However, if transition metals (like Au or Ag) are introduced, they act as carbophilic Lewis acids, directly activating the alkyne and bypassing the Claisen rearrangement. This triggers a premature 5-exo-dig attack by the phenolic oxygen, resulting in the 5-membered benzofuran byproduct [2].

Mechanistic divergence in propargyl ether cyclization leading to 2H-chromene or benzofuran.

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, follow this optimized two-step workflow. Every step includes a self-validating check to confirm the chemical state before proceeding.

Step 1: Synthesis of Methyl 5-bromo-2-(prop-2-yn-1-yloxy)benzoate

• Reaction: Dissolve methyl 5-bromo-2-hydroxybenzoate (1.0 equiv) in anhydrous DMF (0.5 M). Add finely milled, oven-dried K₂CO₃ (1.5 equiv) followed by propargyl bromide (1.2 equiv, 80% w/w in toluene). Stir at room temperature for 16 h.

• Workup: Dilute with water and extract three times with Et₂O. Wash the combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

• Self-Validation: The product should rapidly crystallize into a pale yellow solid. TLC (Hexane/EtOAc 4:1) must show complete consumption of the phenol (R_f ~0.4) to the ether (R_f ~0.6). Do not proceed if unreacted phenol remains, as it will degrade at high temperatures.

Step 2: Thermal Rearrangement to Methyl 6-bromo-2H-chromene-8-carboxylate

• Degassing: Dissolve the propargyl ether in Dowtherm A (0.1 M). Sparge the solution with Argon for 15 minutes. Causality: Oxygen acts as a radical initiator that polymerizes the o-QM intermediate.

• Heating: Heat the mixture to 220 °C for 90 minutes.

• Isolation: Cool rapidly to 70 °C, then pour the mixture into hexanes (10 volumes) to precipitate the product. Stir at room temperature for 1 h, filter, and wash with a 1:9 mixture of EtOAc/Hexane.

• Self-Validation: LCMS should confirm the[M+H]⁺ peak at m/z 269/271. ¹H NMR (CDCl₃) will show the disappearance of the terminal alkyne proton (~2.5 ppm) and the appearance of characteristic chromene alkene protons at ~5.8 ppm and ~6.4 ppm.

Step-by-step experimental workflow for the synthesis of methyl 6-bromo-2H-chromene-8-carboxylate.

Troubleshooting & FAQs

Q1: Why is my reaction yielding predominantly methyl 5-bromo-2-methylbenzofuran-7-carboxylate instead of the target 2H-chromene? A1: This is an activation pathway error. As shown in the quantitative data below, transition metal catalysts (especially Au(I) or Ag(I) salts) act as carbophilic Lewis acids, directly activating the alkyne and promoting a 5-exo-dig attack by the phenolic oxygen [2]. To synthesize the 2H-chromene, you must rely on purely thermal conditions (>200 °C) and ensure your glassware and stir bars are completely free of trace metal contaminants.

Q2: I am observing significant polymeric tars and a dark reaction mixture during the Claisen rearrangement. How can I improve the purity profile? A2: The ortho-quinone methide (o-QM) intermediate is highly reactive. If oxygen is present, it acts as a radical initiator, cross-linking the o-QM species before the intramolecular electrocyclization can occur. Solution: Strictly degas your high-boiling solvent (Dowtherm A or N,N-diethylaniline) with argon prior to heating. Additionally, running the reaction at a high dilution (0.05 M - 0.1 M) reduces intermolecular collisions, heavily favoring the intramolecular 6π-electrocyclization over intermolecular polymerization.

Q3: My propargylation step (Step 1) stalls, leaving 15-20% unreacted methyl 5-bromo-2-hydroxybenzoate. Should I push the reaction with heat? A3: Do not apply heat, as this can trigger premature, uncontrolled rearrangement or ester hydrolysis. The incomplete conversion is usually due to the poor solubility of the potassium phenoxide salt or trace moisture in the DMF quenching the base. Solution: Add a catalytic amount (0.1 equiv) of tetrabutylammonium iodide (TBAI). TBAI acts as a phase-transfer catalyst, accelerating the nucleophilic substitution without requiring thermal energy.

Quantitative Data Analysis: Effect of Activation Method

The choice of activation method dictates the dominant mechanistic pathway. The table below summarizes the expected product distribution based on the reaction conditions applied to the propargyl ether precursor.

Activation Method	Catalyst / Solvent	Temp (°C)	Time (h)	Chromene Yield (%)	Benzofuran Yield (%)	Dominant Mechanistic Pathway
Thermal (Optimal)	Dowtherm A	220	1.5	80 - 85	< 5	[3,3]-Claisen / 6π-Electrocyclization
Thermal (Amine)	N,N-Diethylaniline	200	4.0	70 - 75	< 5	[3,3]-Claisen / 6π-Electrocyclization
Gold Catalysis	JohnPhosAu(MeCN)SbF₆ / CH₂Cl₂	25	24.0	19	62	Alkyne Activation / 5-exo-dig
Silver Catalysis	AgOTf / DCE	80	12.0	40	45	Mixed / Competing Pathways

Data synthesized from comparative cyclization studies of highly substituted aryl propargyl ethers [2][3].

References

• Spiro isoxazoline compounds as SSTR5 antagonists. Patent US 2013/0040978 A1. United States Patent and Trademark Office.

• Multigram Synthesis of Tetrasubstituted Dihydrobenzofuran GSK973 Enabled by High-Throughput Experimentation and a Claisen Rearrangement in Flow. Organic Process Research & Development, 2022, 26(3), 722–732. URL:[Link]

• Catalytic Synthesis of 2H-Chromenes. ACS Catalysis, 2015, 5(4), 2329-2366. URL:[Link]

Reference Data & Comparative Studies

HPLC method validation for methyl 6-bromo-2H-chromene-8-carboxylate purity analysis

An in-depth technical guide for the analytical validation of methyl 6-bromo-2H-chromene-8-carboxylate, designed for analytical chemists, QC/QA managers, and drug development professionals.

Introduction & Analytical Context

Methyl 6-bromo-2H-chromene-8-carboxylate (CAS: 1221723-11-0) is a highly specialized structural motif and synthetic intermediate utilized in the development of biologically active molecules, including bromodomain (BET) inhibitors and 5-HT receptor agonists[1]. Because it serves as a critical upstream building block, ensuring its chemical purity is paramount. Halogenated positional isomers (e.g., 5-bromo vs. 6-bromo) and hydrolysis degradants can carry over into subsequent synthetic steps, severely impacting downstream API yields and safety profiles.

This guide provides an objectively compared, stability-indicating HPLC-UV methodology for the purity analysis of this compound. The validation framework strictly adheres to the modernized ICH Q2(R2) guidelines (effective June 2024)[2][3] and the proposed lifecycle revisions to USP <1225> (Validation of Analytical Procedures)[4][5].

Methodological Comparison: Selecting the Optimal Stationary Phase

When developing a stability-indicating method for halogenated aromatics, analytical scientists often default to standard C18 columns. However, relying solely on hydrophobic (dispersive) interactions can lead to the co-elution of closely related positional isomers.

• Alternative 1: Standard C18 (Octadecylsilane)

  • Mechanism: Separates primarily based on hydrophobicity.

  • Performance: While adequate for separating the main chromene peak from highly polar degradants (such as the hydrolyzed carboxylic acid), C18 struggles to resolve the 6-bromo isomer from potential 5-bromo or 8-bromo synthetic impurities due to their nearly identical partition coefficients.

• Alternative 2: Phenyl-Hexyl (Core-Shell) — Optimal Choice

  • Mechanism: The phenyl ring provides orthogonal π−π interactions, while the hexyl linker offers conformational flexibility.

  • Performance: This chemistry exhibits pronounced selectivity for halogenated aromatic compounds due to dipole-dipole and π -halogen interactions. It ensures baseline resolution ( Rs​>2.0 ) of isomeric impurities that a C18 column misses.

Causality in Mobile Phase Selection: The methyl ester group of the target molecule is susceptible to hydrolysis at elevated pH levels. Therefore, an acidic mobile phase modifier (0.1% Trifluoroacetic acid) is employed. This suppresses the ionization of any acidic degradants, maintains the integrity of the ester during the run, and minimizes secondary silanol interactions on the column for sharper peak shapes.

Experimental Protocol: Optimized HPLC Workflow

The following protocol represents a self-validating system designed to meet the "Fitness for Purpose" mandate emphasized in the revised USP <1225>[6].

Chromatographic Conditions:

• System: UHPLC/HPLC equipped with a Photodiode Array (PDA) detector.

• Column: Phenomenex Kinetex Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µm core-shell.

• Mobile Phase A: HPLC-grade Water + 0.1% TFA (v/v).

• Mobile Phase B: HPLC-grade Acetonitrile + 0.1% TFA (v/v).

• Gradient Program:

  • 0.0 - 2.0 min: 20% B (Isocratic hold to elute polar void markers)

  • 2.0 - 10.0 min: 20% → 80% B (Linear gradient for isomer separation)

  • 10.0 - 12.0 min: 80% B (Column wash)

  • 12.0 - 15.0 min: 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 35°C (Maintains reproducible mobile phase viscosity).

• Detection: UV at 254 nm (Optimal wavelength for the chromene chromophore).

• Sample Preparation: Dissolve the standard/sample in Acetonitrile:Water (50:50 v/v) to a target working concentration of 100 µg/mL.

Method Validation Framework (ICH Q2(R2) & USP <1225>)

According to ICH Q2(R2), the objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose[7]. The validation was executed across the following critical parameters.

Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of impurities/degradants. To prove the method is stability-indicating, forced degradation was performed. PDA peak purity analysis confirmed that no degradants co-eluted with the main methyl 6-bromo-2H-chromene-8-carboxylate peak (Peak Purity Angle < Purity Threshold).

Caption: Forced degradation workflow for specificity validation.

Linearity & Reportable Range

ICH Q2(R2) emphasizes the "Reportable Range," which is derived from product specifications and depends on the intended use of the procedure[8]. The method demonstrated excellent linearity across 10% to 120% of the nominal concentration.

Accuracy & Precision

Accuracy was evaluated via recovery studies of spiked samples at 50%, 100%, and 150% levels. Precision was assessed through Repeatability (intra-day, n=6) and Intermediate Precision (inter-day, n=12)[9].

Quantitative Data Summary

Table 1: Method Validation Results Summary

Validation Parameter	Acceptance Criteria (USP/ICH)	Experimental Result	Status
Linearity Range	80% to 120% of Test Conc.	10 - 120 µg/mL	Pass
Correlation Coefficient ( R2 )	≥ 0.999	0.9998	Pass
Accuracy (Mean Recovery)	98.0% - 102.0%	99.4%	Pass
Repeatability (%RSD)	≤ 2.0%	0.65%	Pass
Intermediate Precision (%RSD)	≤ 2.0%	0.82%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 / ≥ 10	0.05 µg/mL / 0.15 µg/mL	Pass
Specificity (Resolution)	Rs​≥1.5 for all impurities	Rs​=2.4 (vs. 5-bromo isomer)	Pass

Table 2: Forced Degradation Profile

Stress Condition	Degradation (%)	Primary Degradant Identified	Peak Purity Match
Acidic (0.1N HCl)	8.2%	Chromene-8-carboxylic acid	Passed
Basic (0.1N NaOH)	45.1%	Chromene-8-carboxylic acid	Passed
Oxidative (3% H2​O2​ )	4.5%	N/A (Stable)	Passed
Thermal (60°C)	1.2%	N/A (Stable)	Passed

Note: The molecule shows high sensitivity to basic hydrolysis, validating the necessity of the acidic mobile phase to prevent on-column degradation.

Analytical Lifecycle Integration

Modern pharmaceutical analysis no longer views validation as a one-time event. As outlined in the newly aligned ICH Q14 and Q2(R2) guidelines[2][10], this validated method feeds directly into ongoing procedure performance verification.

Caption: Analytical procedure lifecycle aligning ICH Q14, Q2(R2), and USP <1225>.

References

• - QbD Group[2]

• - ICH.org[7]

• - BA Sciences

• - European Medicines Agency[3] 5. - ECA Academy[4] 6. - Investigations of a Dog[6] 7. - European Medicines Agency[10]

• - USPBPEP[9]

• - ICH.org[8] 10. - USP.org[5] 11. - Organic Process Research & Development, ACS Publications[1]

Sources

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• 2. qbdgroup.com [qbdgroup.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy [gmp-compliance.org]
• 5. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
• 6. investigationsquality.com [investigationsquality.com]
• 7. database.ich.org [database.ich.org]
• 8. database.ich.org [database.ich.org]
• 9. uspbpep.com [uspbpep.com]
• 10. ema.europa.eu [ema.europa.eu]

Comparative Guide: Chromene-8-Carboxylate Derivatives in Anti-Cancer Drug Development

The Benzopyran Scaffold in Oncology: An Application Scientist's Perspective

In modern medicinal chemistry, chromene (benzopyran) derivatives are recognized as highly privileged scaffolds. Among these, the chromene-8-carboxylate subclass has emerged as a critical pharmacophore for targeted anti-cancer therapies. The ester moiety at the C8 position is not merely a structural appendage; it acts as a vital hydrogen-bond acceptor and provides the precise steric bulk required to anchor the molecule within the hinge regions of target kinases (e.g., c-Met) or the binding pockets of purinergic receptors (e.g., P2Y6)[1].

This guide provides an objective, data-driven comparison of three leading classes of chromene-8-carboxylate derivatives. It is designed for drug development professionals seeking to understand the structural advantages, target specificities, and self-validating experimental workflows required to evaluate these compounds.

Structural and Mechanistic Comparison

Class A: 7-Chloro-2H-Chromene-8-Carboxylates

• Primary Mechanism: These derivatives exhibit nanomolar affinity for the P2Y6 receptor, a purinergic G-protein-coupled receptor heavily implicated in tumor progression and neuroinflammation[1].

• Design Rationale: The planar chromene ring facilitates π-stacking interactions with aromatic residues in the enzyme's active site. Quantitative Structure-Activity Relationship (QSAR) models demonstrate that coupling a strong σ-withdrawing 7-chloro group with the 8-carboxylate arrangement enhances receptor residence time, boosting anticancer potency 3-5 fold compared to unsubstituted analogs[1].

Class B: Tetrahydro-4H-Chromene-8-Carboxylates

• Primary Mechanism: These compounds act as potent inhibitors of c-Met (mesenchymal-epithelial transition factor) enzymatic activity[2]. Overactivation of the c-Met kinase pathway is a primary driver of tumor cell proliferation, angiogenesis, and metastasis.

• Design Rationale: The saturated 5,6,7,8-tetrahydro ring provides conformational flexibility. This allows the molecule to dynamically adapt to the c-Met kinase domain, yielding highly selective enzyme inhibition with IC50 values in the low nanomolar range (e.g., 25.17 nM for optimized derivatives)[2].

Class C: Succinimide-Containing 4H-Chromene-8-Carboxylates

• Primary Mechanism: Synthesized via advanced Rh(III) catalysis, these derivatives disrupt cellular redox homeostasis by inducing massive Reactive Oxygen Species (ROS) production, which subsequently triggers mitochondrial apoptosis[3].

• Design Rationale: The integration of a succinimide moiety at the C5 position alongside the C8-carboxylate creates a dual-action molecule. In vitro evaluations against human breast adenocarcinoma (MCF-7) cell lines reveal that these compounds possess cytotoxic efficacy competitive with the established chemotherapeutic agent Doxorubicin[3].

Mechanistic Pathways of Chromene-8-Carboxylates

Fig 1. Multi-target signaling pathways of chromene-8-carboxylate derivatives in cancer cells.

Quantitative Efficacy Comparison

The following table summarizes the quantitative performance of representative chromene-8-carboxylate derivatives across different biological targets and cancer cell lines[1][2][3].

Derivative Class	Key Substitutions	Primary Target / Mechanism	Representative Target IC50	Sensitive Cell Lines (IC50)
7-Chloro-2H-chromenes	7-Cl, 8-COOMe	P2Y6 Receptor Inhibition	Nanomolar affinity	Broad spectrum
Tetrahydro-4H-chromenes	5,6,7,8-tetrahydro	c-Met Kinase Inhibition	25.17 nM (c-Met)	A549 (0.36 µM)
Succinimide-4H-chromenes	5-succinimide, 2-phenyl	ROS Generation / Apoptosis	Competitive with Doxorubicin	MCF-7 (Highly Cytotoxic)

Standardized Experimental Protocols for Evaluation

Scientific integrity demands that experimental protocols do not merely observe correlations but establish direct causality. The following workflows are designed as self-validating systems to rigorously evaluate novel chromene-8-carboxylate analogs.

Fig 2. Standardized workflow for the synthesis and evaluation of chromene derivatives.

Protocol 1: Synthesis via Rh(III)-Catalyzed C-H Activation

• Causality & Choice: We utilize Rh(III)-catalyzed C-H activation for synthesizing complex 4H-chromene-8-carboxylates because it allows for late-stage functionalization with exceptional site-selectivity[3]. This avoids the low yields and harsh conditions of traditional multi-step condensation methods, ensuring a high-purity library for biological screening.

• Step-by-Step:

  • Charge a reaction tube with the 4H-chromen-4-one precursor (1.0 equiv), the coupling partner (e.g., maleimide for succinimide derivatives, 1.2 equiv), and [Cp*RhCl2]2 catalyst (5 mol%).

  • Add AgSbF6 (20 mol%) as an additive to generate the active cationic Rh(III) species, using an appropriate solvent (e.g., DCE).

  • Stir the mixture at 110°C for 16 hours under an inert atmosphere.

  • Quench, filter through Celite, and purify via silica gel column chromatography (hexane/ethyl acetate) to isolate the chromene-8-carboxylate derivative.

  • Validate structure via 1H/13C NMR and HRMS[3][4].

Protocol 2: Target Engagement & Cytotoxicity (c-Met & MTT)

• Causality & Choice: Phenotypic screening (MTT assay) must be paired with cell-free target engagement (c-Met kinase assay) to distinguish between targeted anti-cancer activity and non-specific toxicity. We utilize A549 non-small cell lung cancer cells because they frequently overexpress c-Met, making them an ideal phenotypic model for validating the enzymatic data[2].

• Step-by-Step:

  • Enzymatic Assay: Incubate recombinant c-Met kinase with varying concentrations of the synthesized chromene derivative (1 nM to 10 µM) in the presence of ATP and a peptide substrate. Measure phosphorylation via a TR-FRET assay to calculate the cell-free IC50.

  • Cellular Assay: Seed A549 cells in 96-well plates (5x10^3 cells/well) and incubate for 24 hours.

  • Treat cells with the chromene derivatives at serial dilutions for 48 hours.

  • Add MTT reagent (5 mg/mL) for 4 hours, dissolve formazan crystals in DMSO, and measure absorbance at 570 nm to determine the cellular IC50.

Protocol 3: Mechanistic Validation via ROS Scavenging

• Causality & Choice: To prove that apoptosis is strictly ROS-dependent (a hallmark of succinimide-chromene derivatives), we employ a rescue assay[3]. If ROS generation is the primary mechanism of action, pre-treating the cells with a radical scavenger must rescue cell viability. This self-validating step proves the mechanism rather than just observing a correlation.

• Step-by-Step:

  • Pre-treat MCF-7 breast cancer cells with 5 mM N-acetyl-L-cysteine (NAC), a potent ROS scavenger, for 2 hours.

  • Expose the cells to the IC80 concentration of the chromene-8-carboxylate derivative.

  • In parallel, run a control group treated only with the chromene derivative (no NAC).

  • Quantify intracellular ROS using DCFDA cellular ROS detection assay (fluorescence microplate reader: Ex/Em = 485/535 nm).

  • Assess cell viability. A restoration of viability in the NAC-treated group confirms the ROS-dependent apoptotic pathway.

References

• ResearchGate. New approaches for the synthesis of chromene and quinoline derivatives and their anti-proliferative, morphological studies. Available at: [Link]

• ACS Publications. Synthesis of Chalcogenylchromenes through Cyclization of Propargylic Aryl Ethers. Available at:[Link]

• ACS Publications. Synthesis of Succinimide-Containing Chromones, Naphthoquinones, and Xanthones under Rh(III) Catalysis: Evaluation of Anticancer Activity. Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 6-bromo-2H-chromene-8-carboxylate

Executive Summary: Beyond Synthesis, A Commitment to Safety

In the fields of pharmaceutical research and drug development, the lifecycle of a chemical intermediate like methyl 6-bromo-2H-chromene-8-carboxylate extends far beyond its role in a reaction flask. Its journey concludes with a final, critical step: proper disposal. This guide provides a comprehensive, technically grounded framework for the safe handling and disposal of this brominated heterocyclic compound. Adherence to these protocols is not merely a matter of regulatory compliance; it is a fundamental pillar of laboratory safety, environmental stewardship, and scientific responsibility. By understanding the chemical's inherent properties and the rationale behind these disposal procedures, we empower researchers to mitigate risks, ensure a safe working environment, and uphold the integrity of their operations.

Hazard Profile and Risk Assessment

Methyl 6-bromo-2H-chromene-8-carboxylate is a halogenated organic compound. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its structural class—brominated chromenes—provides a strong basis for assessing its potential hazards. Brominated organic compounds should be handled with care due to potential toxicity and reactivity[1].

Based on data from structurally similar compounds, the primary risks are associated with exposure through inhalation, skin contact, or ingestion[2]. High concentrations may be destructive to the mucous membranes, upper respiratory tract, eyes, and skin[2]. Therefore, all handling and disposal operations must be predicated on the assumption that this compound is hazardous.

Hazard Classification	Description	Primary Mitigation Strategy
Acute Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin[3][4].	Use of appropriate Personal Protective Equipment (PPE) and engineering controls (i.e., chemical fume hood).
Skin Corrosion/Irritation	Causes skin irritation and may cause severe burns in high concentrations[3][5].	Wear compatible chemical-resistant gloves and a lab coat. Avoid all direct skin contact.
Eye Damage/Irritation	Can cause serious eye irritation or damage[3][5].	Wear chemical safety goggles or a face shield.
Respiratory Irritation	Inhalation of dust or vapors may cause respiratory tract irritation[2][5].	Always handle within a certified chemical fume hood.
Environmental Hazard	Halogenated organics should not be released into the environment[5].	Strict adherence to hazardous waste collection protocols.

Pre-Disposal Operations: Engineering Controls and Personal Protective Equipment (PPE)

Before handling any waste containing methyl 6-bromo-2H-chromene-8-carboxylate, it is imperative to have the correct safety measures in place.

Engineering Controls

All handling of this compound, both in its pure form and as waste, must be conducted within a properly functioning and certified laboratory chemical fume hood[6]. This is the primary engineering control to prevent inhalation of any dusts or vapors. A safety shower and eye wash station must be readily accessible[2].

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this chemical waste:

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or neoprene). Always check the manufacturer's glove compatibility chart[2][6].

• Eye Protection: Chemical splash goggles are required at a minimum. For tasks with a higher splash risk, a full-face shield is recommended over the goggles[2][6].

• Body Protection: A fully buttoned, long-sleeved laboratory coat must be worn to protect against skin contact[6].

• Respiratory Protection: If for any reason work must be conducted outside of a fume hood (a situation that should be avoided), a government-approved respirator is required[2].

Step-by-Step Waste Management and Disposal Protocol

The proper disposal of methyl 6-bromo-2H-chromene-8-carboxylate hinges on one critical principle: segregation . As a brominated compound, it must be disposed of as Halogenated Organic Waste .

Waste Segregation: The Critical First Step

The reason for this specific segregation lies in the final disposal method. Halogenated waste is typically destroyed via high-temperature incineration. The combustion of brominated compounds produces acidic gases, primarily hydrogen bromide (HBr)[7]. Licensed hazardous waste incineration facilities are equipped with specialized "scrubbers" that neutralize these corrosive and toxic gases before they are released into the atmosphere[7][8]. Mixing halogenated waste with non-halogenated waste streams can damage incinerators not equipped with these systems and lead to regulatory violations.

Protocol:

• Designate a Waste Container: Obtain a dedicated, sealable, and chemically compatible hazardous waste container. Glass or high-density polyethylene (HDPE) is typically appropriate.

• Labeling: Immediately affix a "Hazardous Waste" label to the container.

• Specify Contents: Clearly write "Halogenated Organic Waste" and list the primary constituent: "Methyl 6-bromo-2H-chromene-8-carboxylate". List any solvents or other chemicals present in the waste mixture.

• Collection:

  • Solid Waste: Carefully transfer pure compound, contaminated spatulas, weigh boats, or contaminated consumables (e.g., silica gel, filter paper) into the designated solid waste container[1].

  • Liquid Waste: Collect any solutions containing the compound in the designated liquid waste container. Do not mix with other waste streams[6].

Spill Management

In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

Protocol for Small Spills (cleanable within 10 minutes by trained personnel):

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear the full PPE ensemble described in Section 3.2.

• Containment: Prevent the spill from spreading. For powders, avoid raising dust[2].

• Absorption: Cover the spill with an inert, non-combustible absorbent material like sand, vermiculite, or a commercial chemical absorbent.

• Collection: Carefully sweep or scoop the absorbed material into the designated "Halogenated Organic Waste" container[2][6].

• Decontamination: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor or Environmental Health & Safety (EHS) department.

For large spills, immediately evacuate the area, secure it, and contact your institution's EHS or emergency response team[6].

Final Disposal Pathway

Once the waste container is full (typically no more than 90% capacity) or is no longer needed, it must be managed for final disposal.

Protocol:

• Seal and Secure: Ensure the waste container is tightly sealed.

• Storage: Store the sealed container in a designated satellite accumulation area away from incompatible materials (e.g., strong oxidizing agents, reducing agents, alkalis)[1][6].

• Arrange Pickup: Complete a chemical collection request form as required by your institution's EHS department to arrange for pickup and transport to a licensed hazardous waste disposal facility[6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of methyl 6-bromo-2H-chromene-8-carboxylate waste.

Caption: Disposal Workflow for Methyl 6-bromo-2H-chromene-8-carboxylate

Conclusion: Upholding a Culture of Safety

The responsible disposal of methyl 6-bromo-2H-chromene-8-carboxylate is a non-negotiable aspect of its use in a professional research environment. By understanding its hazard profile, employing appropriate protective measures, and strictly adhering to the waste segregation and collection protocols outlined in this guide, scientists can ensure they are protecting themselves, their colleagues, and the environment. This commitment to safety is the hallmark of exemplary scientific practice.

References

• Merck. (2025).
• Thermo Fisher Scientific. (2024).
• J & W PharmLab, LLC. Material Safety Data Sheet: 6-Bromo-2H-chromene-3-carboxylic acid methyl ester.
• FUJIFILM Wako. (2025).
• Ideal Response. (2025). What is bromine and what are the safe disposal and recycling methods?.
• PubChem. methyl 6-bromo-2H-thiochromene-2-carboxylate.
• Carl ROTH.
• BenchChem. (2025).
• U.S. Environmental Protection Agency. (1983).
• Washington State University.
• ACS Publications. (2013). 6-Bromo-8-(4-[3H]methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic Acid: A Powerful Tool for Studying Orphan G Protein-Coupled Receptor GPR35. Journal of Medicinal Chemistry.
• Cayman Chemical. (2025).
• ResearchGate. (2012). (6-Bromo-2-oxo-2H-chromen-4-yl)
• PubMed. (2007).
• Guidechem.
• EvitaChem.

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